Cas no 6775-77-5 (4-Ethoxyphenylacetonitrile)
4-Ethoxyphenylacetonitrile structure
Product Name:4-Ethoxyphenylacetonitrile
CAS No:6775-77-5
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00016401
CID:502964
PubChem ID:583905
Update Time:2025-04-19
4-Ethoxyphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Ethoxyphenyl)acetonitrile
- 4-Ethoxyphenylacetonitrile
- Benzeneacetonitrile,4-ethoxy-
- (4-ethoxyphenyl)acetonitrile
- Benzeneacetonitrile, 4-ethoxy-
- 2-(4-ethoxyphenyl)ethanenitrile
- PQXBQWKKJUWNDI-UHFFFAOYSA-N
- p-ethoxybenzylcyanide
- PubChem4163
- 4-Ethoxybenzeneacetonitrile
- 4-ethoxyphenyl acetonitrile
- SBB017666
- 0441AC
- VZ28955
- AS06104
- CM13699
- 6775-77-5
- AC-26155
- EN300-31361
- FS-1038
- AM804218
- MFCD00016401
- CS-0020204
- SCHEMBL1235239
- FT-0636255
- AKOS000187323
- DB-055061
-
- MDL： MFCD00016401
- Inchi： 1S/C10H11NO/c1-2-12-10-5-3-9(4-6-10)7-8-11/h3-6H,2,7H2,1H3
- InChI Key： PQXBQWKKJUWNDI-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC(CC#N)=CC=1
Computed Properties
- Exact Mass: 161.08400
- Monoisotopic Mass: 161.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 33
Experimental Properties
- Density: 1.032
- Melting Point: 44 °C
- Boiling Point: 282.4 °C at 760 mmHg
- Flash Point: 282.4 °C at 760 mmHg
- Refractive Index: 1.514
- PSA: 33.02000
- LogP: 2.15138
4-Ethoxyphenylacetonitrile Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-Ethoxyphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethoxyphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E895118-50mg |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 50mg |
$64.00 | 2023-05-18 | ||
| TRC | E895118-100mg |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | E895118-500mg |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 500mg |
$98.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003895-25g |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 98% | 25g |
1527.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003895-5g |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 98% | 5g |
437.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003895-25g |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 98% | 25g |
1527CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003895-5g |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 98% | 5g |
437CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E28140-5g |
2-(4-Ethoxyphenyl)acetonitrile |
6775-77-5 | 98% | 5g |
¥902.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E28140-1g |
2-(4-Ethoxyphenyl)acetonitrile |
6775-77-5 | 98% | 1g |
¥362.0 | 2023-09-08 | |
| Apollo Scientific | OR912015-5g |
4-Ethoxyphenylacetonitrile |
6775-77-5 | 98+% | 5g |
£39.00 | 2025-02-20 |
4-Ethoxyphenylacetonitrile Related Literature
-
Robert D. Haworth,Thomas Richardson J. Chem. Soc. 1935 120
-
2. Index of subjects, 1935
6775-77-5 (4-Ethoxyphenylacetonitrile) Related Products
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